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Compound of Interest

Compound Name: 3-Hydroxyoctadecanedioic acid
Cat. No.: B15551535
Get Quote
\ J

This guide provides critical safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 3-Hydroxyoctadecanedioic acid.
The following protocols are designed to ensure a safe laboratory environment and minimize
exposure risks.

Disclaimer: A specific Safety Data Sheet (SDS) for 3-Hydroxyoctadecanedioic acid was not
located. The following guidance is based on the safety protocols for structurally similar
dicarboxylic acids and hydroxy fatty acids. Handle this compound with caution and adhere to all
institutional safety protocols.

Hazard Identification and First Aid

Based on data from similar compounds, 3-Hydroxyoctadecanedioic acid should be handled
as a potential irritant. Key hazards and corresponding first aid measures are outlined below.
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Hazard

Description

First Aid Measures

Eye Irritation

May cause serious eye
irritation, including redness,

watering, and itching.[1]

Immediately flush eyes with
plenty of water for at least 15
minutes, occasionally lifting the
upper and lower eyelids.
Remove contact lenses if
present and easy to do so.
Seek medical attention if

irritation persists.[1]

Skin Irritation

May cause skin irritation,
characterized by itching,

scaling, or reddening.[1]

Remove contaminated
clothing. Wash the affected
area with soap and plenty of
water for at least 15 minutes.
Get medical advice if irritation

develops.[1]

Respiratory Irritation

Inhalation of dust may cause

respiratory tract irritation.[1]

Move the person to fresh air. If
breathing is difficult, administer
oxygen. If not breathing, give
artificial respiration. Seek

immediate medical attention.

Ingestion

Harmful if swallowed.

Do NOT induce vomiting.
Rinse mouth with water. Seek
medical attention if you feel
unwell.[2][3]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to create a barrier between the handler and the

chemical.
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Protection Type

Recommended Equipment

Specifications and
Remarks

Eye and Face Protection

Safety glasses with side

shields or chemical safety
goggles.[2][4][5][6]

Must comply with OSHA's eye
and face protection regulations
in 29 CFR 1910.133 or
European Standard EN166. A
face shield may be necessary

for splash hazards.[5][6]

Skin and Body Protection

Chemical-resistant gloves
(e.g., Nitrile, Neoprene).[4][5]
[6] A lab coat is mandatory.[2]
[4]

Inspect gloves for any signs of
degradation before use. Follow
proper glove removal
techniques to avoid skin

contact.

Respiratory Protection

NIOSH/MSHA-approved

respirator.

Recommended if handling fine
powders that may become
airborne or if working in a

poorly ventilated area.[2][4]

Operational Plan: Step-by-Step Handling Protocol

Adherence to a strict operational protocol is essential for safe handling.

» Preparation and Engineering Controls:

o Work in a well-ventilated chemical fume hood.[4]

o Ensure an eyewash station and safety shower are readily accessible.[4]

o Cover the work surface with absorbent, disposable bench paper.[4]

o Have appropriate spill cleanup materials readily available.[4]

e Weighing and Dispensing:

o Handle as a solid, minimizing dust creation.[2][4]
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o Use a spatula for transferring the solid.

o Weigh the compound in a tared, sealed container.

 Dissolving and Reactions:

o Add the solid to the solvent slowly to avoid splashing.[4]

o If heating is required, use a controlled heating mantle and a condenser.

o Keep all containers closed when not in use.[4]

e Post-Handling:

o Thoroughly clean the work area.

o Decontaminate all equipment used.

o Wash hands thoroughly after handling, even if gloves were worn.[2]
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Caption: Workflow for handling 3-Hydroxyoctadecanedioic acid.
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Disposal Plan

Proper disposal of 3-Hydroxyoctadecanedioic acid and its waste is crucial to prevent
environmental contamination and ensure regulatory compliance.

e Unused/Expired Compound: Dispose of as hazardous chemical waste in a clearly labeled,
sealed container.[4] Follow all local, state, and federal regulations.

» Contaminated Materials: Disposable items such as gloves, bench paper, and pipette tips that
are contaminated should be collected in a designated hazardous waste container.

o Empty Containers: Triple-rinse the container with an appropriate solvent. Collect the rinsate
as chemical waste. After rinsing, the container can typically be disposed of as regular
laboratory waste, but confirm with your institution's EHS guidelines.[7]

Note: Do not pour chemical waste down the drain.[7] Always consult your institution's
Environmental Health and Safety (EHS) department for specific disposal procedures.[2][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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